Cas no 630114-27-1 (1H-Isoindole-1,3(2H)-dione, 5-(trifluoromethyl)-2-(3,3,3-trifluoropropyl)-)

1H-Isoindole-1,3(2H)-dione, 5-(trifluoromethyl)-2-(3,3,3-trifluoropropyl)- structure
630114-27-1 structure
Product Name:1H-Isoindole-1,3(2H)-dione, 5-(trifluoromethyl)-2-(3,3,3-trifluoropropyl)-
CAS No:630114-27-1
MF:C12H7F6NO2
MW:311.179904222488
CID:1644957
Update Time:2024-09-12

1H-Isoindole-1,3(2H)-dione, 5-(trifluoromethyl)-2-(3,3,3-trifluoropropyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione, 5-(trifluoromethyl)-2-(3,3,3-trifluoropropyl)-
    • Inchi: 1S/C12H7F6NO2/c13-11(14,15)3-4-19-9(20)7-2-1-6(12(16,17)18)5-8(7)10(19)21/h1-2,5H,3-4H2
    • InChI Key: PZIZZFCBQYTQNT-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C=C(C(F)(F)F)C=C2)C(=O)N1CCC(F)(F)F

Computed Properties

  • Exact Mass: 311.03811

Experimental Properties

  • Density: 1.506±0.06 g/cm3(Predicted)
  • Boiling Point: 301.4±42.0 °C(Predicted)
  • PSA: 37.38
  • pka: -3.36±0.20(Predicted)
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